Cas no 870995-64-5 (5-Methoxystrictamine)

• Product Name: 5-Methoxystrictamine
• CAS No: 870995-64-5
• MF: C₂₁H₂₄N₂O₃
• MW: 352.426865577698
• CID: 836784
• PubChem ID: 102004590
• Update Time: 2024-10-26

5-Methoxystrictamine Chemical and Physical Properties

Names and Identifiers

• 5-Methoxystrictamine
• Methyl (5α,19Z)-5-methoxyakuammilan-17-oate
• Methyl (5Alpha,19Z)-5-methoxyakuammilan-17-oate
• [ "" ]
• Methyl (2R,3E,5S,6S,7aR,12bS,13R)-3-ethylidene-1,3,4,6,7,12b-hexahydro-6-methoxy-2H-2,7a-methanoindolo[2,3-a]quinolizine-13-carboxylate (ACI)
• 5α-Methoxystrictamine
• Methyl (5α,16R,19E)-5-methoxyakuammilan-17-oate
• methyl (1R,10S,13E,16S)-13-ethylidene-16-methoxy-8,15-diazapentacyclo[10.5.1.01,9.02,7.010,15]octadeca-2,4,6,8-tetraene-18-carboxylate
• 870995-64-5

• Inchi： 1S/C21H24N2O3/c1-4-12-11-23-16-9-13(12)18(20(24)26-3)21(10-17(23)25-2)14-7-5-6-8-15(14)22-19(16)21/h4-8,13,16-18H,9-11H2,1-3H3/b12-4-/t13-,16-,17-,18-,21-/m0/s1
• InChI Key： FNXBCZCMPCVOPU-BCXMPCNUSA-N
• SMILES： C([C@@H]1[C@H]2C[C@@H]3N(C/C/2=C/C)[C@H](C[C@@]21C1C=CC=CC=1N=C23)OC)(=O)OC

Computed Properties

• Exact Mass: 352.17900
• Monoisotopic Mass: 352.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.1A^2
• XLogP3: 1.8

Experimental Properties

• Color/Form: Powder
• PSA: 51.13000
• LogP: 2.19980

5-Methoxystrictamine Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better